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Compound of Interest

Compound Name: Lauroyl methyl beta-alanine

CAS No.: 21539-57-1

Cat. No.: B8642449

Get Quote

Executive Summary
Lauroyl Methyl Beta-Alanine (LMBA) (CAS: 21539-57-1 for the acid; 21539-58-2 for Na salt)

is an N-acyl amino acid surfactant.[1] Structurally, it represents a hybrid between a fatty acid

and a modified amino acid (N-methyl-β-alanine). Unlike standard soaps, LMBA maintains

functionality at mild acidic pH ranges compatible with human skin (pH 5.5–6.5), making it a

critical excipient in transdermal drug delivery and sensitive biological formulations.

This guide provides a rigorous framework for verifying the identity, purity, and solution behavior

of LMBA, moving beyond basic certificates of analysis to fundamental structural confirmation.

Molecular Architecture & Synthesis Logic
The efficacy of LMBA stems from its amphiphilic structure, comprising three distinct domains:

Lipophilic Tail: A C12 (Lauroyl) chain providing hydrophobic anchoring.

Spacer/Linker: The N-methyl amide bond. The methyl group reduces inter-molecular

hydrogen bonding compared to non-methylated analogs, lowering the Krafft point and
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improving cold-water solubility.

Hydrophilic Head: The carboxylate group of β-alanine, offering anionic charge stability.

Synthesis Pathway (Schotten-Baumann)
The industrial standard for synthesis involves the Schotten-Baumann condensation of Lauroyl

Chloride with N-methyl-β-alanine in an alkaline medium. Control of pH is critical to prevent

hydrolysis of the acid chloride before coupling.

Lauroyl Chloride
(C12-COCl)

Schotten-Baumann Reaction
(pH 10-11, NaOH, <30°C)

N-Methyl-β-Alanine
(NH(CH3)CH2CH2COOH)

Intermediate:
Na-Salt of LMBA

- NaCl Acidification
(HCl / H2SO4)

Lauroyl Methyl β-Alanine
(Free Acid)

Precipitation/Extraction

Click to download full resolution via product page

Figure 1: Synthetic pathway for Lauroyl Methyl Beta-Alanine via modified Schotten-Baumann

condensation.

Spectroscopic Characterization
To validate the structure, a multi-modal spectroscopic approach is required. The following data

points serve as the "fingerprint" for LMBA.

Nuclear Magnetic Resonance (NMR)
Expert Insight: N-acyl amino acids with an N-methyl group often exhibit rotamerism (cis/trans

isomerism around the amide bond) in solution. In

H NMR, this results in signal splitting (doubling of peaks) for the N-methyl and adjacent
methylene protons. Do not mistake this for impurity.

Protocol: Dissolve 10 mg LMBA in 0.6 mL CDCl
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(for acid form) or D

O (for salt form).

Nucleus

Chemical Shift
(

, ppm)

Multiplicity Assignment
Mechanistic
Note

H 0.88 Triplet Terminal -CH End of lauroyl

tail.

H 1.25 Multiplet
Bulk -CH

-

Hydrophobic

chain backbone.

H 2.30 Triplet
-CH

(Acyl)

Protons adjacent

to the amide

carbonyl.

H 2.95 / 3.05 Singlet (Split) N-CH

Diagnostic Peak.

Split due to

cis/trans

rotamers.

H 2.60 Triplet
-CH

-COOH

-protons of

-alanine.

H 3.65 Triplet
N-CH

-

-protons of

-alanine (next to

Nitrogen).

C 175.5, 174.0 Singlets C=O

Amide and

Carboxyl

carbonyls.[2]

Fourier Transform Infrared Spectroscopy (FTIR)
Protocol: ATR (Attenuated Total Reflectance) on neat solid/oil.
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1710–1730 cm

: C=O stretch (Carboxylic acid). Note: Shifts to 1550–1600 cm

in the Sodium salt form (Carboxylate).

1620–1650 cm

: Amide I band (C=O stretch of tertiary amide).

2850–2920 cm

: C-H stretches (Alkyl chain).

Mass Spectrometry (MS)
Protocol: ESI (Electrospray Ionization), Negative Mode (favored for carboxylic acids).

Molecular Ion [M-H]

: 284.2 m/z (Calculated MW: 285.42).

Fragmentation: Loss of CO

(44 Da) and cleavage of the amide bond typically yields the laurate fragment (m/z 199) or the
N-methyl-beta-alanine fragment.

Physicochemical Profiling
For drug delivery applications, the surfactant properties define the formulation window.

Critical Micelle Concentration (CMC) Determination
The CMC of LMBA is pH-dependent. The acid form is insoluble; the salt form acts as a

surfactant.

Methodology (Self-Validating):

Preparation: Prepare a 50 mM stock solution of Sodium LMBA in deionized water.

Dilution: Create a geometric series of dilutions (e.g., 20 mM down to 0.1 mM).
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Measurement: Use a Wilhelmy Plate or Du Noüy Ring tensiometer. Measure surface tension

(

) at 25°C.

Analysis: Plot

vs. log(Concentration). The intersection of the descending slope and the plateau defines the
CMC.

Expected CMC: ~3–6 mM (approx. 0.1–0.2 wt%).[1]

Validation: If the curve shows a minimum (dip) before the plateau, the sample contains

impurities (likely Lauryl alcohol or unreacted fatty acid). A pure surfactant shows no dip.

HPLC Purity Analysis
UV detection is challenging due to the lack of a strong chromophore. An ELSD (Evaporative

Light Scattering Detector) or CAD (Charged Aerosol Detector) is recommended.

Chromatographic Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water.[3]

Mobile Phase B: Acetonitrile.[1]

Gradient: 50% B to 95% B over 10 minutes.

Detection: ELSD (Drift tube temp: 50°C, Gain: 10).

Analytical Workflow Diagram
This workflow ensures complete characterization from raw synthesis to final validation.
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Figure 2: Integrated analytical workflow for the characterization of Lauroyl Methyl Beta-
Alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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